Cas no 3004-42-0 (5-phenyl-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-phenyl-1,3,4-oxadiazole-2-thiol
• CAS No: 3004-42-0
• MF: C₈H₆N₂OS
• MW: 178.211040019989
• MDL: MFCD00030467
• CID: 84564
• PubChem ID: 735254
• Update Time: 2025-04-18

5-phenyl-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-1,3,4-oxadiazole-2(3H)-thione
• 5-Phenyl-1,3,4-oxadiazole-2-thiol
• 5-phenyl-3H-1,3,4-oxadiazole-2-thione
• 1,3,4-oxadiazole-2-thiol,5-phenyl
• 2-Mercapto-5-phenyl-1,3,4-oxadiazole
• 2-mercapto-5-phenyl-1,3,4-oxodiazole
• 2-metcapto-5-phenyl-1,3,4-oxadiazole
• 2-Phenyl-1,3,4-oxadiazole-5-thiol
• 2-phenyl-5-mercapto-1,3,4-oxadiazole
• 5-(4-METHYLPHENYL)-1,3,4-OXADIAZOLE-2-THIOL
• 5-phenyl-1,3,4-oxadiazol-2-thione
• EINECS 221-103-9
• 2-Phenyl-1,3,4-oxadiazole-5-thione
• 2-Phenyl-1,3,4-oxadiazoline-5-thione
• 2-Phenyl-5-mercaptooxadiazole
• 5-Mercapto-2-phenyl-1,3,4-oxadiazole
• 5-Phenyl-2-mercapto-1,3,4-oxadiazole
• 5-Phenyl-2-thioxo-1,3,4-oxadiazoline
• 4oxocyclopentane-1,2-dicarboxylicacid
• InChI=1/C8H6N2OS/c12-8-10-9-7(11-8)6-4-2-1-3-5-6/h1-5H,(H,10,12)
• HMS1666K12
• MLS000552751
• 1630090-69-5
• .DELTA.2-1,3,4-Oxadiazoline-5-thione, 2-phenyl-
• AKOS000116272
• J-017746
• 2-Fenil-5-mercapto-1,3,4-ossadiazolo [Italian]
• 5-phenyl-1,3,4-oxadiazol-2-yl hydrosulfide
• DTXSID4062773
• NCGC00246482-01
• pheny-1,3,4-oxadiazole-2-thiol
• 5-phenyl-1,3,4-oxadiazaole-2-thiol
• AKOS000269137
• Z55879312
• 2-Phenyl-1,3,4--oxadiazol-5-thiol
• CHEMBL1164316
• 2-Fenil-5-mercapto-1,3,4-ossadiazolo
• F3099-6031
• SR-01000638256-1
• BB 0243132
• VU0192207-3
• BDBM50320726
• BDBM152484
• 1,3,4-oxadiazole-2-thiol, 5-phenyl-
• 5-Phenyl-1,3,4-oxadiazole-2-thiol, 97%
• Q27461580
• 1,3,4-OXADIAZOLE-5-THIOL, 2-PHENYL-
• SCHEMBL406885
• HMS1782D17
• 6P-050
• 5-Phenyl-1,3,4-oxadiazole-2(3H)-thione (1)
• MFCD00030467
• PD119581
• EN300-03297
• AF-615/00099026
• IWT
• 5-Phenyl-[1,3,4]oxadiazole-2-thiol
• HMS2273I12
• phenyl-1,3,4-oxadiazole-2-thiol
• 3004-42-0
• 5-phenyl-1,3,4-oxadiazole-2-thione
• D95715
• NS00028830
• 1,3,4-Oxadiazole-2(3H)-thione, 5-phenyl-
• SMR000146266
• FOHWXVBZGSVUGO-UHFFFAOYSA-
• CCG-48741
• STK208514
• ALBB-004668
• STK096362
• DB-047692
• 5-phenyl-1,3,4-oxadiazole-2-thiol

• MDL： MFCD00030467
• Inchi： 1S/C8H6N2OS/c12-8-10-9-7(11-8)6-4-2-1-3-5-6/h1-5H,(H,10,12)
• InChI Key： FOHWXVBZGSVUGO-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 178.02000
• Monoisotopic Mass: 178.020084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 65.7

Experimental Properties

• Color/Form: Not available
• Density: 1.38
• Melting Point: 218-220 ºC
• Boiling Point: 247.1°C at 760 mmHg
• Flash Point: 103 ºC
• Refractive Index: 1.5690 (estimate)
• Water Partition Coefficient: Soluble in water.
• PSA: 73.91000
• LogP: 2.39920
• Solubility: Not available

5-phenyl-1,3,4-oxadiazole-2-thiol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：RO0829900
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38